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Compound of Interest

Compound Name: 3-Chloro-2,6-dimethylpyridine

Cat. No.: B1619810 Get Quote

This guide provides essential physicochemical data for 3-Chloro-2,6-dimethylpyridine, a

chemical compound relevant to researchers, scientists, and professionals in drug development.

Physicochemical Properties
The fundamental molecular characteristics of 3-Chloro-2,6-dimethylpyridine are summarized

below. These values are critical for a variety of experimental and computational applications,

including reaction stoichiometry, analytical characterization, and molecular modeling.

Property Value

Molecular Formula C7H8ClN[1][2]

Molecular Weight 141.598 g/mol [1]

Exact Mass 141.035 Da[1]

Logical Relationship Diagram
The following diagram illustrates the direct relationship between the chemical name, its

empirical formula, and its calculated molecular weight.
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Caption: Relationship between chemical identity, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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